Cas no 1235639-75-4 (Methyl (R)-4-Benzyl-5-oxo-3-morpholinecarboxylate)

• Product Name: Methyl (R)-4-Benzyl-5-oxo-3-morpholinecarboxylate
• CAS No: 1235639-75-4
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• MDL: MFCD12031314
• CID: 835421
• Update Time: 2025-10-30

Methyl (R)-4-Benzyl-5-oxo-3-morpholinecarboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 4-benzyl-5-oxomorpholine-3-carboxylate
• (R)-4-benzyl-5-oxomorpholine-3-carboxylic acid methyl ester
• Methyl (R)-4-Benzyl-5-oxo-3-morpholinecarboxylate

• MDL： MFCD12031314
• Inchi： 1S/C13H15NO4/c1-17-13(16)11-8-18-9-12(15)14(11)7-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3/t11-/m1/s1
• InChI Key： UTUDPLWXJNKTNP-LLVKDONJSA-N
• SMILES： O1CC(N(CC2C=CC=CC=2)[C@@H](C(=O)OC)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Methyl (R)-4-Benzyl-5-oxo-3-morpholinecarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Methyl (R)-4-Benzyl-5-oxo-3-morpholinecarboxylate

Methyl (R)-4-Benzyl-5-oxo-3-morpholinecarboxylate (CAS No: 1235639-75-4) - A Comprehensive Overview

Methyl (R)-4-Benzyl-5-oxo-3-morpholinecarboxylate, identified by its Chemical Abstracts Service Number (CAS No) 1235639-75-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their structural complexity and potential biological activity. The presence of a chiral center at the (R) configuration, combined with the functionalities of a benzyl group, an oxo group, and a morpholine moiety, makes this molecule a subject of extensive study and exploration.

The< strong>Methyl (R)-4-Benzyl-5-oxo-3-morpholinecarboxylate molecule has garnered attention due to its role as a key intermediate in the synthesis of various pharmacologically active agents. The morpholine ring, in particular, is known for its ability to enhance the solubility and bioavailability of drug molecules, making it a preferred scaffold in drug design. The oxo group introduces a polar functional that can participate in hydrogen bonding interactions, further influencing the compound's pharmacokinetic properties.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents targeting various diseases. The< strong>Methyl (R)-4-Benzyl-5-oxo-3-morpholinecarboxylate compound has been investigated for its potential applications in the treatment of neurological disorders, cardiovascular diseases, and infectious diseases. Its unique structural features make it a versatile building block for designing molecules with specific biological activities.

One of the most compelling aspects of this compound is its utility in the synthesis of enantiomerically pure drugs. The< strong>(R) configuration at the chiral center is crucial for ensuring the efficacy and safety of pharmaceutical products. Enantiomers, despite having identical chemical properties, can exhibit vastly different biological activities due to their interaction with chiral environments in the body. Therefore, the precise control over stereochemistry is essential in drug development.

The benzyl group in Methyl (R)-4-Benzyl-5-oxo-3-morpholinecarboxylate contributes to the overall stability and reactivity of the molecule. This group can participate in various chemical reactions, allowing for further functionalization and modification. Such flexibility makes it an invaluable intermediate in multi-step synthetic routes leading to complex drug molecules.

Recent advancements in computational chemistry have enabled researchers to predict and analyze the properties of molecules like Methyl (R)-4-Benzyl-5-oxo-3-morpholinecarboxylate with greater accuracy. Molecular modeling techniques have been employed to study how this compound interacts with biological targets at the molecular level. These studies have provided valuable insights into its potential therapeutic applications and have guided the design of more effective drug candidates.

The morpholine ring is particularly interesting from a pharmacological standpoint. It has been shown to enhance binding affinity and selectivity when incorporated into drug molecules. This property has led to its widespread use in designing drugs that target enzymes and receptors involved in various disease pathways. The oxo group further contributes to these interactions by forming hydrogen bonds with polar residues on the target proteins.

In conclusion, Methyl (R)-4-Benzyl-5-oxo-3-morpholinecarboxylate (CAS No: 1235639-75-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the< strong>(R) configuration chiral center, benzyl group, oxo group, and morpholine moiety, make it a valuable intermediate for synthesizing biologically active agents. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in the quest for novel therapeutic solutions.